1-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2(1H)-pyridinone
Overview
Description
1-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2(1H)-pyridinone, commonly known as DMCO-5, is a chemical compound with a unique structure that has been widely studied for its potential applications in scientific research. DMCO-5 is a pyridinone derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively investigated.
Mechanism of Action
The mechanism of action of DMCO-5 is not fully understood, but it is thought to act as a free radical scavenger and an inhibitor of AGE formation. DMCO-5 has been shown to inhibit the formation of amyloid beta (Aβ) fibrils, which are implicated in the development of Alzheimer's disease. DMCO-5 has also been shown to inhibit the aggregation of alpha-synuclein, which is implicated in the development of Parkinson's disease.
Biochemical and Physiological Effects:
DMCO-5 has been shown to have antioxidant and anti-inflammatory properties, and its ability to inhibit the formation of AGEs has been investigated. DMCO-5 has also been studied for its potential as a therapeutic agent in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.
Advantages and Limitations for Lab Experiments
The advantages of using DMCO-5 in lab experiments include its relatively simple synthesis, its ability to act as a free radical scavenger and an inhibitor of AGE formation, and its potential as a therapeutic agent in the treatment of various diseases. The limitations of using DMCO-5 in lab experiments include the need for further investigation into its mechanism of action and its potential side effects.
Future Directions
For the study of DMCO-5 include further investigation into its mechanism of action and its potential as a therapeutic agent in the treatment of various diseases. Further studies could also investigate the potential side effects of DMCO-5 and its interactions with other compounds. Additionally, the synthesis of DMCO-5 could be optimized to improve its yield and purity.
Synthesis Methods
DMCO-5 can be synthesized through several methods, including the reaction of 2-pyridinecarboxaldehyde with 2,4-pentanedione in the presence of a base, or via a one-pot synthesis using 2-pyridinecarboxaldehyde, 2,4-pentanedione, and ammonium acetate. The synthesis of DMCO-5 is relatively simple and can be achieved using standard laboratory techniques.
Scientific Research Applications
DMCO-5 has been extensively studied for its potential applications in scientific research. It has been shown to have antioxidant and anti-inflammatory properties, and its ability to inhibit the formation of advanced glycation end products (AGEs) has been investigated. DMCO-5 has also been studied for its potential as a therapeutic agent in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.
properties
CAS RN |
69914-12-1 |
|---|---|
Product Name |
1-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2(1H)-pyridinone |
Molecular Formula |
C13H15NO2 |
Molecular Weight |
217.26 g/mol |
IUPAC Name |
1-(5,5-dimethyl-3-oxocyclohexen-1-yl)pyridin-2-one |
InChI |
InChI=1S/C13H15NO2/c1-13(2)8-10(7-11(15)9-13)14-6-4-3-5-12(14)16/h3-7H,8-9H2,1-2H3 |
InChI Key |
CBJJKJUBCFEPKU-UHFFFAOYSA-N |
SMILES |
CC1(CC(=CC(=O)C1)N2C=CC=CC2=O)C |
Canonical SMILES |
CC1(CC(=CC(=O)C1)N2C=CC=CC2=O)C |
Other CAS RN |
69914-12-1 |
Origin of Product |
United States |
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